![molecular formula C11H11BrIN3O B1383110 5-Bromo-3-iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-b]pyridine CAS No. 1416714-07-2](/img/structure/B1383110.png)
5-Bromo-3-iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-b]pyridine
Overview
Description
The compound “5-Bromo-3-iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-b]pyridine” is a complex organic molecule that contains a pyrazolo[4,3-b]pyridine core, which is a type of nitrogen-containing heterocycle . This core is substituted at the 1-position with a tetrahydro-2H-pyran-2-yl group and halogenated at the 3 and 5 positions with iodine and bromine, respectively .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the pyrazolo[4,3-b]pyridine core, with the tetrahydro-2H-pyran-2-yl group attached at the 1-position and the halogens at the 3 and 5 positions . The exact 3D conformation would depend on the specific stereochemistry at the tetrahydro-2H-pyran-2-yl group .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the halogens and the nitrogen atoms in the pyrazolo[4,3-b]pyridine core . The halogens could potentially undergo substitution reactions, while the nitrogen atoms could participate in various types of reactions involving the formation or breaking of nitrogen-containing bonds .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the halogens would likely make the compound relatively heavy and possibly increase its boiling and melting points . The nitrogen atoms could potentially form hydrogen bonds, influencing the compound’s solubility .Scientific Research Applications
Analysis of Scientific Research Applications of 5-Bromo-3-iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-b]pyridine
Given the specific nature of the compound “5-Bromo-3-iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-b]pyridine”, direct information on its unique applications in scientific research is not readily available. However, by examining the broader category of pyrazolopyridine derivatives and their known applications, we can infer potential areas of research where this compound might be utilized. Below are some inferred applications based on the structure and reactivity profile of pyrazolopyridine derivatives:
Pharmaceutical Research: Pyrazolopyridine derivatives have been explored for their potential in pharmaceutical applications, particularly as kinase inhibitors in precision oncology . The presence of bromo and iodo substituents in the compound could be leveraged for designing selective small-molecule receptor agonists or ligands for various biological targets.
Catalysis: Derivatives like this have been used as catalysts or components in catalytic systems due to their ability to facilitate various chemical reactions . The compound could be investigated for its efficacy in catalytic applications, possibly enhancing reaction rates or selectivity.
Organic Synthesis: As a reactant, this compound could be used in nickel-catalyzed cross-coupling reactions , potentially leading to the synthesis of complex organic molecules with diverse functionalities.
Computational Chemistry: Due to its complex structure, computational methods could be employed to predict the compound’s behavior in various environments or interactions with other molecules .
Future Directions
The study of compounds containing the pyrazolo[4,3-b]pyridine core is an active area of research, with potential applications in medicinal chemistry . The specific compound “5-Bromo-3-iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-b]pyridine” could potentially be investigated for its biological activity and potential therapeutic uses .
properties
IUPAC Name |
5-bromo-3-iodo-1-(oxan-2-yl)pyrazolo[4,3-b]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11BrIN3O/c12-8-5-4-7-10(14-8)11(13)15-16(7)9-3-1-2-6-17-9/h4-5,9H,1-3,6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VXJQTZJPSUTKQD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCOC(C1)N2C3=C(C(=N2)I)N=C(C=C3)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11BrIN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-3-iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-b]pyridine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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